N-((4-(2,5-dimethoxyphenyl)-5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-(N,N-dimethylsulfamoyl)benzamide

• IUPAC Name: N-[[4-(2,5-dimethoxyphenyl)-5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C30H34N6O6S2/c1-19-7-8-20(2)24(15-19)32-28(37)18-43-30-34-33-27(36(30)25-16-22(41-5)11-14-26(25)42-6)17-31-29(38)21-9-12-23(13-10-21)44(39,40)35(3)4/h7-16H,17-18H2,1-6H3,(H,31,38)(H,32,37)
• InChI Key: MYNVBGNMIHFXRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(N2C3=C(C=CC(=C3)OC)OC)CNC(=O)C4=CC=C(C=C4)S(=O)(=O)N(C)C
• Molecular Formula: C30H34N6O6S2
• Molecular Weight: 638.8 g/mol

Description

N-((4-(2,5-dimethoxyphenyl)-5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-(N,N-dimethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C30H34N6O6S2 and its molecular weight is 638.76. The purity is usually 95%.
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Scientific Research Applications

Hyperbranched Aromatic Polyimides

Research on hyperbranched aromatic polyimides, prepared from monomers synthesized starting from 3,5-dimethoxyphenol, indicates applications in materials science, particularly due to their solubility and molecular weight characteristics (Yamanaka, Jikei, & Kakimoto, 2000). Such polyimides could be relevant for creating high-performance polymers with specific electrical or thermal properties.

Antioxidant Ability of Triazole Derivatives

The synthesis and evaluation of new 5-amino-1,2,4-triazole derivatives containing 2,6-dimethoxyphenol have demonstrated significant free-radical scavenging abilities (Hussain, 2016). This suggests potential applications in the development of antioxidant agents, which could be relevant in pharmacological contexts or in the stabilization of materials prone to oxidative degradation.

Anticonvulsant Activity

The synthesis and evaluation of 4-amino-N-(2,6-dimethylphenyl)benzamide and its analogues revealed potent anticonvulsant activities (Lambert et al., 1995). Compounds related to the one , especially those with similar benzamide structures, may therefore have potential applications in the development of new anticonvulsant drugs.

Antimicrobial and Anticancer Activity

A study on N-((5-(Substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives highlighted their promising in vitro anticancer activity against several human cancer cell lines, suggesting potential applications in cancer therapy (Tiwari et al., 2017). Additionally, similar compounds have demonstrated antimicrobial activities, indicating potential utility in addressing bacterial infections (Bektaş et al., 2007).